Cas no 18781-31-2 (2-Acetyl-3-methylbenzobthiophene)

2-Acetyl-3-methylbenzobthiophene structure
18781-31-2 structure
Product Name:2-Acetyl-3-methylbenzobthiophene
CAS No:18781-31-2
MF:C11H10OS
MW:190.261501789093
MDL:MFCD00052499
CID:87998
PubChem ID:519603
Update Time:2025-04-18

2-Acetyl-3-methylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-3-methylbenzo[b]thiophene
    • 2-Acetyl-3-methylthianaphthene
    • 1-(3-Methylbenzo[b]thiophen-2-yl)ethan-1-one
    • 1-(3-methyl-1-benzothiophen-2-yl)ethanone
    • 2-acetyl-3-methylbenzothiophene
    • BUTTPARK 98\11-22
    • 1-(3-Methyl-1-benzothien-2-yl)ethanone
    • 1-(3-methylbenzo[b]thiophen-2-yl)ethanone
    • 2-Acetyl-3-methylthianaphthene,97%
    • 2-Acetyl-3-methylbenzo[b]thiophene97%
    • 2-Acetyl-3-methylbenzo[b]thiophene 97%
    • 2-Acetyl-3-methylbenzobüthiophene, 96%
    • MFCD00052499
    • AS-65244
    • FT-0610951
    • AB01332210-02
    • NCGC00339398-01
    • HBTQKSGOEOVCBN-UHFFFAOYSA-
    • CHEMBL560331
    • AKOS001137312
    • Maybridge1_005410
    • ?2-ACETYL-3-METHYLBENZO[B]THIOPHENE
    • CS-0309008
    • 1-(3-Methyl-1-benzothien-2-yl)ethanone #
    • HMS556N20
    • 18781-31-2
    • 2-acetyl-3-methylbenzo[b]thiophene, AldrichCPR
    • AN-584/43484539
    • A813177
    • Ethanone,1-(3-methylbenzo[b]thien-2-yl)-
    • 1-(3-methylbenzothiophen-2-yl)ethanone
    • Z118256158
    • InChI=1/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
    • 1-(3-methyl-benzo[b]thiophen-2-yl)ethanone
    • 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-one
    • EN300-15070
    • SCHEMBL2610250
    • Ethanone, 1-(3-methylbenzo[b]thien-2-yl)-
    • DB-044651
    • 2-Acetyl-3-methylbenzobthiophene
    • MDL： MFCD00052499
    • Inchi： 1S/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
    • InChI Key： HBTQKSGOEOVCBN-UHFFFAOYSA-N
    • SMILES： S1C(C(C)=O)=C(C)C2C=CC=CC1=2
    • BRN： 124400

Computed Properties

  • Exact Mass: 190.04500
  • Monoisotopic Mass: 190.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.182
  • Melting Point: 79-80°C
  • Boiling Point: 129-131°C 0,5mm
  • Flash Point: 129-131°C/0.5mm
  • Refractive Index: 1.631
  • PSA: 45.31000
  • LogP: 3.41230
  • Solubility: Uncertain

2-Acetyl-3-methylbenzobthiophene Security Information

2-Acetyl-3-methylbenzobthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Acetyl-3-methylbenzobthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A192248-100mg
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2
100mg
 $ 50.00 2022-06-08
TRC
A192248-500mg
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2
500mg
 $ 210.00 2022-06-08
TRC
A192248-1g
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2
1g
 $ 320.00 2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-OJ448-100mg
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2 97%
100mg
 ￥310.0 2022-02-28
Chemenu
CM512720-5g
1-(3-Methylbenzo[b]thiophen-2-yl)ethanone
 18781-31-2 95%
5g
 $*** 2023-03-31
Apollo Scientific
OR26002-500mg
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2 97%
500mg
 £48.00 2023-09-02
Apollo Scientific
OR26002-1g
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2 97%
1g
 £82.00 2023-09-02
abcr
AB124898-2,5 g
2-Acetyl-3-methylbenzo[b]thiophene, 96%; .
 18781-31-2 96%
2.52,5g
 €127.00 2023-05-10
Matrix Scientific
024571-1g
2-Acetyl-3-methylbenzo[b]thiophene
 18781-31-2
1g
 $152.00 2023-09-06
Alichem
A169005697-5g
1-(3-Methylbenzo[b]thiophen-2-yl)ethanone
 18781-31-2 95%
5g
 $314.82 2023-09-02

2-Acetyl-3-methylbenzobthiophene Related Literature

Related Categories

18781-31-2 (2-Acetyl-3-methylbenzobthiophene) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.